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Compound of Interest

Compound Name: Benzoxazolinate

Cat. No.: B034429

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological target specificity of the
Benzoxazolinate-containing natural product, C-1027, with alternative DNA-damaging agents.
The objective is to offer a clear, data-driven analysis to inform research and drug development
decisions.

Introduction to Benzoxazolinate and C-1027

Benzoxazolinate is a rare bis-heterocyclic moiety found in several bioactive natural products.
[1] One of the most prominent among these is C-1027, a potent chromoprotein antitumor
antibiotic. The Benzoxazolinate component of C-1027 plays a critical role in its biological
activity. It is essential for stabilizing the highly reactive enediyne chromophore and facilitates its
intercalation into the minor groove of DNA.[1][2] This precise positioning allows the enediyne
core to generate a diradical species that abstracts hydrogen atoms from the DNA backbone,
leading to sequence-specific single- and double-strand breaks.[3][4]

Mechanism of Action of C-1027

The antitumor activity of C-1027 is attributed to its ability to induce DNA damage. The process
begins with the Benzoxazolinate moiety guiding the molecule to specific DNA sequences.
Upon binding, the enediyne core undergoes a spontaneous Bergman cyclization, generating a
highly reactive p-benzyne diradical.[3] This diradical then abstracts hydrogen atoms from the
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sugar-phosphate backbone of DNA, initiating a cascade of reactions that result in strand
cleavage.[3][4]
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Mechanism of C-1027 DNA Cleavage
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Workflow for DNA Cleavage Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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